Cas no 1483-64-3 (Benzene,1,1',1'',1'''-(1,4-butanediylidene)tetrakis- (9CI))

• Product Name: Benzene,1,1',1'',1'''-(1,4-butanediylidene)tetrakis- (9CI)
• CAS No: 1483-64-3
• MF: C₂₈H₂₆
• MW: 362.506047725677
• CID: 217582
• PubChem ID: 137028
• Update Time: 2025-04-19

Benzene,1,1',1'',1'''-(1,4-butanediylidene)tetrakis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzene,1,1',1'',1'''-(1,4-butanediylidene)tetrakis- (9CI)
• 1,1,4,4-Tetraphenylbutane
• 1,4,4-triphenylbutylbenzene
• 1,1,4,4-Tetraphenyl-butan
• 1,1,4,4-Tetraphenylbutylen
• 1,2-Dibenzhydryl-ethan
• Q63399470
• (1,4,4-Triphenylbutyl)benzene #
• DTXSID20163949
• Benzene, 1,1',1'',1'''-(1,4-butanediylidene)tetrakis-
• 1483-64-3
• RYRPAXUFKAJVQC-UHFFFAOYSA-N
• AKOS024274046

• Inchi： 1S/C28H26/c1-5-13-23(14-6-1)27(24-15-7-2-8-16-24)21-22-28(25-17-9-3-10-18-25)26-19-11-4-12-20-26/h1-20,27-28H,21-22H2
• InChI Key： RYRPAXUFKAJVQC-UHFFFAOYSA-N
• SMILES： C(C(C1C=CC=CC=1)C1C=CC=CC=1)CC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 362.20300
• Monoisotopic Mass: 362.203
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.054
• Melting Point: 236 °C
• Boiling Point: 502.2°Cat760mmHg
• Flash Point: 257.3°C
• Refractive Index: 1.605
• PSA: 0.00000
• LogP: 7.43080